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Compound of Interest

Compound Name: AChE-IN-14

Cat. No.: B15143275

Product Identifier: AChE-IN-14 (also known as AChE/BChE-IN-14) Supplier: MedChemExpress
Catalog Number: HY-N12027 CAS Number: 2390042-05-2 Chemical Class: Benzylisoquinoline
alkaloid isolated from the roots of Fissistigma polyanthum.[1][2]

Disclaimer: A specific Safety Data Sheet (SDS) for AChE-IN-14 (CAS 2390042-05-2) was not
publicly available at the time of this writing. The following information is based on general
knowledge of handling chemical compounds of this nature in a laboratory setting. Researchers,
scientists, and drug development professionals must consult their institution's Environmental
Health and Safety (EHS) department for specific disposal protocols and always seek to obtain
the official SDS from the supplier before handling this compound.

Quantitative Data

Due to the absence of a specific Safety Data Sheet, a comprehensive table of all quantitative
physical and chemical properties cannot be provided. The available data is summarized below.

Property Value Source

MedChemExpress Product
Molecular Formula C19H23NOs )
Information|[3]

_ MedChemExpress Product
Molecular Weight 313.39 g/mol )
Information[3]
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Proper Disposal Procedures

The proper disposal of AChE-IN-14 must be carried out in accordance with all applicable
federal, state, and local regulations. The following is a general procedural guide based on the
assumption that AChE-IN-14 is a potentially hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

o Before handling the material for disposal, ensure appropriate PPE is worn, including but not

limited to:
o Chemical-resistant gloves (e.qg., nitrile)
o Safety goggles or a face shield
o Alab coat
Step 2: Waste Segregation

¢ Do not mix AChE-IN-14 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.
¢ Segregate waste into the following categories:

o Solid Waste: Unused or expired solid AChE-IN-14, contaminated lab supplies (e.g., weigh
boats, pipette tips, gloves).

o Liquid Waste: Solutions containing AChE-IN-14. Note the solvent used.
o Sharps Waste: Contaminated needles, syringes, or other sharp objects.
Step 3: Waste Containment
e Solid Waste:

o Collect in a clearly labeled, sealable, and chemically compatible container.
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o The label should include "Hazardous Waste," the chemical name ("AChE-IN-14"), the
CAS number (2390042-05-2), and the accumulation start date.

e Liquid Waste:
o Collect in a leak-proof, shatter-resistant container with a secure screw-top cap.
o The container must be compatible with the solvent used.

o Label the container with "Hazardous Waste," the chemical name ("AChE-IN-14"), the CAS
number (2390042-05-2), the solvent(s), the approximate concentration, and the
accumulation start date.

e Sharps Waste:
o Place in a designated, puncture-resistant sharps container.
Step 4: Storage

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area.

o Ensure containers are closed at all times except when adding waste.
e Secondary containment is recommended to prevent spills.
Step 5: Disposal Request

o Once the waste container is full or has reached the storage time limit set by your institution,
contact your EHS department to arrange for pickup and disposal by a licensed hazardous
waste contractor.

e Do not dispose of AChE-IN-14 down the drain or in the regular trash.

Experimental Protocols

No specific experimental protocols for AChE-IN-14 were found in the search results. As a
cholinesterase inhibitor, it is likely used in in-vitro enzyme inhibition assays and potentially in

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15143275?utm_src=pdf-body
https://www.benchchem.com/product/b15143275?utm_src=pdf-body
https://www.benchchem.com/product/b15143275?utm_src=pdf-body
https://www.benchchem.com/product/b15143275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

cell-based or in-vivo studies related to neurological research, such as for Alzheimer's disease.
[1][2] Researchers should develop a detailed experimental protocol that includes safety and
waste disposal considerations before beginning any work with this compound.

Disposal Workflow
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AChE-IN-14 Disposal Workflow

Start: Need to Dispose of AChE-IN-14 Waste

Step 1:
Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Step 2:
Segregate Waste Streams

Solid Liquid Sharps
Solid Waste Liquid Waste Sharps Waste
(Unused chemical, contaminated supplies) (Solutions containing AChE-IN-14) (Contaminated needles, etc.)
Step 3a: Step 3b: Step 3c:
Contain in Labeled, Contain in Labeled, Contain in Puncture-Resistant
Sealable Solid Waste Container Leak-Proof Liquid Waste Container Sharps Container
Step 4:

Store in Designated Satellite
Accumulation Area

:

Step 5:
Contact EHS for
Hazardous Waste Pickup

End: Proper Disposal by
Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.eu [file.medchemexpress.eu]
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14]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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